Cas no 62158-33-2 (4-(Hydroxymethyl)-6-methoxy-3,3a,4,6,7,7a-hexahydrofuro[3,2-c]pyran-2-one)

• Product Name: 4-(Hydroxymethyl)-6-methoxy-3,3a,4,6,7,7a-hexahydrofuro[3,2-c]pyran-2-one
• CAS No: 62158-33-2
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• CID: 956228
• PubChem ID: 71308317
• Update Time: 2025-10-31

4-(Hydroxymethyl)-6-methoxy-3,3a,4,6,7,7a-hexahydrofuro[3,2-c]pyran-2-one Chemical and Physical Properties

Names and Identifiers

• (3as,4r,6r,7as)-tetrahydro-4-hydroxymethyl-6-methoxy-4h-furo[3,2-c]pyran-2(3h)-one
• Methyl 2-deoxy-α-D-alloside 3,4-carbonate
• 4-(Hydroxymethyl)-6-methoxy-3,3a,4,6,7,7a-hexahydrofuro[3,2-c]pyran-2-one
• (3aS,4R,6R,7aR)-4-(hydroxymethyl)-6-methoxy-3,3a,4,6,7,7a-hexahydrofuro[3,2-c]pyran-2-one
• (3aS,4R,6R,7aR)-4-(hydroxymethyl)-6-methoxyhexahydro-2H-furo[3,2-c]pyran-2-one
• 62158-33-2
• AKOS017343607
• (3aS,4R,6S,7aS)-Tetrahydro-4-hydroxymethyl-6-methoxy-4H-furo[3,2-c]pyran-2(3H)-one, >=98%
• DTXSID70745451
• (3aS,4R,6R,7aR)-4-(Hydroxymethyl)-6-methoxytetrahydro-4H-furo[3,2-c]pyran-2(3H)-one

• Inchi： 1S/C9H14O5/c1-12-9-3-6-5(2-8(11)13-6)7(4-10)14-9/h5-7,9-10H,2-4H2,1H3
• InChI Key： CEVALZNMSHYICJ-UHFFFAOYSA-N
• SMILES： O1C(CC2C(CC(=O)O2)C1CO)OC

Computed Properties

• Exact Mass: 202.08412354g/mol
• Monoisotopic Mass: 202.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65
• XLogP3: -0.5

4-(Hydroxymethyl)-6-methoxy-3,3a,4,6,7,7a-hexahydrofuro[3,2-c]pyran-2-one Security Information

• WGK Germany：3

Additional information on 4-(Hydroxymethyl)-6-methoxy-3,3a,4,6,7,7a-hexahydrofuro[3,2-c]pyran-2-one

Introduction to 4-(Hydroxymethyl)-6-methoxy-3,3a,4,6,7,7a-hexahydrofuro[3,2-c]pyran-2-one (CAS No. 62158-33-2)

4-(Hydroxymethyl)-6-methoxy-3,3a,4,6,7,7a-hexahydrofuro[3,2-c]pyran-2-one, also known by its CAS number 62158-33-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive research and development.

The molecular structure of 4-(Hydroxymethyl)-6-methoxy-3,3a,4,6,7,7a-hexahydrofuro[3,2-c]pyran-2-one consists of a hexahydrofuro[3,2-c]pyran ring system with specific functional groups. The presence of a hydroxymethyl group at the 4-position and a methoxy group at the 6-position imparts unique chemical and physical properties to this compound. These functional groups are crucial for its reactivity and biological activity.

In recent years, the study of 4-(Hydroxymethyl)-6-methoxy-3,3a,4,6,7,7a-hexahydrofuro[3,2-c]pyran-2-one has been driven by its potential applications in drug discovery and development. Researchers have explored its role as a lead compound for various therapeutic targets. One notable area of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines and mediators, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 4-(Hydroxymethyl)-6-methoxy-3,3a,4,6,7,7a-hexahydrofuro[3,2-c]pyran-2-one has also been investigated for its potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This dual functionality as an anti-inflammatory and antioxidant agent makes it a valuable target for further investigation.

The synthesis of 4-(Hydroxymethyl)-6-methoxy-3,3a,4,6,7,7a-hexahydrofuro[3,2-c]pyran-2-one has been optimized through various synthetic routes. One common approach involves the cyclization of appropriate precursors under controlled conditions. The choice of reagents and reaction conditions is critical to achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for this compound.

In the context of medicinal chemistry, the structural modifications of 4-(Hydroxymethyl)-6-methoxy-3,3a,4,6,7,7a-hexahydrofuro[3,2-c]pyran-2-one have been explored to enhance its pharmacological properties. For instance, substituting different functional groups at various positions on the hexahydrofuro[3,2-c]pyran ring can significantly affect its biological activity and pharmacokinetic profile. These modifications are essential for optimizing the compound's therapeutic potential.

Clinical trials involving derivatives of 4-(Hydroxymethyl)-6-methoxy-3,3a,4,6,7,7a-hexahydrofuro[3，2-c]pyran-2-one have shown promising results in preclinical studies. These derivatives have demonstrated efficacy in animal models of inflammatory diseases and neurodegenerative disorders. However, further clinical trials are necessary to validate these findings in human subjects.

The safety profile of 4-(Hydroxymethyl)-6-methoxy-3，3a，4，6，7，7a-hexahydrofuro[3，2-c]pyran-2-one is another critical aspect that has been extensively studied. Toxicological evaluations have indicated that this compound exhibits low toxicity at therapeutic doses. However，as with any new drug candidate，continued monitoring is essential to ensure long-term safety.

In conclusion，4-(Hydroxymethyl)-6-methoxy-3，3a，4，6，7，7a-hexahydrofuro[3，2-c]pyran-2-one (CAS No． 62158-33-2) represents a promising molecule with diverse biological activities．Its unique chemical structure and potential therapeutic applications make it an important focus for ongoing research in organic chemistry and medicinal chemistry．As more studies are conducted，it is likely that new insights into the properties and uses of this compound will emerge，potentially leading to significant advancements in drug development．